Cas no 2445792-32-3 (3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1))

• Product Name: 3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1)
• CAS No: 2445792-32-3
• MF: C₆H₁₅ClN₂O₃S
• MW: 230.712899446487
• CID: 5416248
• PubChem ID: 154844523
• Update Time: 2025-10-29

3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-7542025
• 2445792-32-3
• 3-(Aminomethyl)-1-methylsulfonylpyrrolidin-3-ol;hydrochloride
• 3-(aminomethyl)-1-methanesulfonylpyrrolidin-3-ol hydrochloride
• Z4204564176
• 3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1)

• Inchi： 1S/C6H14N2O3S.ClH/c1-12(10,11)8-3-2-6(9,4-7)5-8;/h9H,2-5,7H2,1H3;1H
• InChI Key： FNNOXTQAXKATKP-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(CN)(O)C1.[H]Cl

Computed Properties

• Exact Mass: 230.0491912g/mol
• Monoisotopic Mass: 230.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92Ų

Additional information on 3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1)

Introduction to 3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1), with the CAS number 2445792-32-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of both an aminomethyl group and a methylsulfonyl moiety, contribute to its remarkable chemical reactivity and functional versatility.

The hydrochloride (1:1) salt form of this compound enhances its solubility in aqueous systems, making it a valuable intermediate in the synthesis of more complex pharmacophores. The combination of these functional groups has led to its exploration as a building block in the design of novel therapeutic agents targeting various physiological pathways. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in developing drugs with enhanced efficacy and reduced side effects.

In recent years, research has focused on leveraging the reactivity of 3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1) to develop innovative synthetic strategies. The aminomethyl group serves as a versatile handle for further derivatization, allowing chemists to introduce additional functionalities or link this core structure to other pharmacologically relevant moieties. Meanwhile, the methylsulfonyl group contributes steric and electronic properties that can modulate binding interactions within biological targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The structural motifs present in 3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1) make it an attractive candidate for designing inhibitors that can selectively target specific kinases. Studies have demonstrated that derivatives of this compound can interact with the ATP-binding pockets of kinases, thereby inhibiting their activity.

Furthermore, the compound has shown promise in preclinical studies as a potential therapeutic agent for neurological disorders. The ability to fine-tune its pharmacological properties by modifying its structure has opened up new avenues for treating conditions such as neurodegenerative diseases and chronic pain syndromes. Researchers are particularly interested in how the methylsulfonyl group can influence receptor binding affinities and metabolic stability, which are crucial factors in drug design.

The synthesis of 3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a pyrrolidine backbone followed by the introduction of the aminomethyl and methylsulfonyl groups. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Recent innovations in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how different conformations of 3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1) interact with biological targets at the atomic level. These insights are invaluable for guiding structural modifications aimed at optimizing drug-like properties such as solubility, bioavailability, and target specificity.

The growing interest in green chemistry principles has also influenced the synthesis of this compound. Researchers are increasingly exploring sustainable methodologies that minimize waste and reduce environmental impact. For instance, catalytic processes that employ recyclable catalysts or solvent-free reactions are being investigated as alternatives to traditional synthetic routes.

Future directions in research on 3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (1:1) may include exploring its role in drug discovery through high-throughput screening campaigns. Such campaigns can rapidly identify novel derivatives with enhanced biological activity against a wide range of targets. Additionally, investigating its potential as an intermediate for peptide mimetics could open up new therapeutic possibilities.

In conclusion,3-Pyrrolidinol, 3-(aminomethyl)-1-(methylsulfonyl)-, hydrochloride (CAS no. 2445792-32-3) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing innovative therapeutics targeting various diseases. As chemical research continues to evolve,this molecule is poised to play an increasingly important role in shaping the future of drug development.